Cas no 871519-25-4 (1-(4-((Trifluoromethyl)thio)phenyl)ethanamine)

1-(4-((Trifluoromethyl)thio)phenyl)ethanamine is a fluorinated aromatic amine featuring a trifluoromethylthio (–SCF₃) substituent, which enhances its electron-withdrawing properties and metabolic stability. This compound is valuable in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The trifluoromethylthio group contributes to increased lipophilicity, improving membrane permeability and binding affinity in target interactions. Its structural motif is particularly useful in developing enzyme inhibitors and receptor modulators. The compound's stability under various reaction conditions makes it suitable for further functionalization, enabling diverse derivatization pathways for drug discovery and material science applications.

1-(4-((Trifluoromethyl)thio)phenyl)ethanamine structure

871519-25-4 structure

Product Name:1-(4-((Trifluoromethyl)thio)phenyl)ethanamine

CAS No:871519-25-4

MF:C₉H₁₀F₃NS

MW:221.242611408234

MDL:MFCD18703057

CID:5039724

PubChem ID:68728568

Update Time:2026-02-28

1-(4-((Trifluoromethyl)thio)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(4-[(Trifluoromethyl)sulfanyl]phenyl)ethan-1-amine
- 1-(4-((Trifluoromethyl)thio)phenyl)ethanamine
- 1-[4-(trifluoromethylsulfanyl)phenyl]ethanamine
- Benzenemethanamine, alpha-methyl-4-[(trifluoromethyl)thio]-
- α-Methyl-4-[(trifluoromethyl)thio]benzenemethanamine (ACI)
- 1-[4-(Trifluoromethylthio)phenyl]ethanamine
- 1-[4-[(Trifluoromethyl)sulfanyl]phenyl]ethan-1-amine
- N11375
- MFCD18703057
- CS-0161929
- 871519-25-4
- A1-28292
- SB80299
- 1-{4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}ETHANAMINE
- BS-51496
- EN300-1933285
- LNAPOOBGPIVJHX-UHFFFAOYSA-N
- 1-{4-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-amine
- benzenemethanamine, a-methyl-4-[(trifluoromethyl)thio]-
- SCHEMBL3649499
- MDL： MFCD18703057
- Inchi： 1S/C9H10F3NS/c1-6(13)7-2-4-8(5-3-7)14-9(10,11)12/h2-6H,13H2,1H3
- InChI Key： LNAPOOBGPIVJHX-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(C)N

Computed Properties

Exact Mass: 221.04860498g/mol
Monoisotopic Mass: 221.04860498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 51.3

1-(4-((Trifluoromethyl)thio)phenyl)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB464845-250 mg	1-(4-[(Trifluoromethyl)sulfanyl]phenyl)ethan-1-amine; .	871519-25-4		250mg	€385.80	2023-04-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP334-50mg	1-(4-((Trifluoromethyl)thio)phenyl)ethanamine	871519-25-4	97%	50mg	594.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP334-200mg	1-(4-((Trifluoromethyl)thio)phenyl)ethanamine	871519-25-4	97%	200mg	1470.0CNY	2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X29625-100mg	1-(4-((Trifluoromethyl)thio)phenyl)ethanamine	871519-25-4	97%	100mg	¥185.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X29625-1g	1-(4-((Trifluoromethyl)thio)phenyl)ethanamine	871519-25-4	97%	1g	¥1603.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X29625-250mg	1-(4-((Trifluoromethyl)thio)phenyl)ethanamine	871519-25-4	97%	250mg	¥403.0	2024-07-18
TRC	T197590-125mg	1-(4-((Trifluoromethyl)thio)phenyl)ethanamine	871519-25-4		125mg	$ 565.00	2022-06-03
TRC	T197590-250mg	1-(4-((Trifluoromethyl)thio)phenyl)ethanamine	871519-25-4		250mg	$ 940.00	2022-06-03
eNovation Chemicals LLC	Y1223790-1g	1-(4-((Trifluoromethyl)thio)phenyl)ethanamine	871519-25-4	95%	1g	$700	2024-06-03
abcr	AB464845-250mg	1-(4-[(Trifluoromethyl)sulfanyl]phenyl)ethan-1-amine; .	871519-25-4		250mg	€132.50	2025-02-17